Cas no 2137873-96-0 (5-cyclopentyl-1-(oxetan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-cyclopentyl-1-(oxetan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2137873-96-0
• MF: C₁₁H₁₅N₃O₃
• MW: 237.255102396011
• CID: 5865393
• PubChem ID: 165475517
• Update Time: 2025-10-31

5-cyclopentyl-1-(oxetan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-cyclopentyl-1-(oxetan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid
• 2137873-96-0
• EN300-1124177

• Inchi： 1S/C11H15N3O3/c15-11(16)9-10(7-3-1-2-4-7)14(13-12-9)8-5-17-6-8/h7-8H,1-6H2,(H,15,16)
• InChI Key： MOOQFGDVHUSBSA-UHFFFAOYSA-N
• SMILES： O1CC(C1)N1C(=C(C(=O)O)N=N1)C1CCCC1

Computed Properties

• Exact Mass: 237.11134135g/mol
• Monoisotopic Mass: 237.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 77.2Ų

Additional information on 5-cyclopentyl-1-(oxetan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 5-cyclopentyl-1-(oxetan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2137873-96-0)

5-cyclopentyl-1-(oxetan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2137873-96-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by a triazole ring fused with an oxetane moiety, further functionalized with a cyclopentyl group and a carboxylic acid substituent. The unique structural features of this molecule make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The triazole core is a well-studied scaffold in drug discovery, renowned for its broad spectrum of biological activities. Triazoles are known for their stability, bioavailability, and ability to interact with biological targets such as enzymes and receptors. The incorporation of an oxetane ring into the triazole structure introduces additional functional flexibility, allowing for conformational constraints that can enhance binding affinity and selectivity. This structural motif has been explored in the design of bioactive molecules, including antiviral, antibacterial, and anticancer agents.

The cyclopentyl group appended to the triazole-oxetane system further modulates the electronic and steric properties of the molecule. Cycloalkyl groups are frequently employed in drug design to improve metabolic stability and solubility while maintaining favorable pharmacokinetic profiles. The presence of a carboxylic acid functionality at the 4-position of the triazole ring provides an additional site for chemical modification, enabling the synthesis of derivatives with tailored biological activities.

Recent advancements in computational chemistry and molecular modeling have facilitated the exploration of 5-cyclopentyl-1-(oxetan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid as a potential lead compound for drug development. Studies have highlighted its interactions with various biological targets, including enzymes involved in inflammatory pathways and metabolic disorders. The oxetane ring’s ability to adopt different conformations may enhance binding to protein pockets, making this compound an attractive candidate for structure-based drug design.

In vitro studies have demonstrated promising preliminary results regarding the pharmacological properties of derivatives related to 5-cyclopentyl-1-(oxetan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid. These studies suggest potential applications in treating conditions such as neurodegenerative diseases, where modulation of specific enzymatic pathways is crucial. The compound’s unique structural features may enable it to disrupt pathological interactions that contribute to disease progression.

The synthesis of 5-cyclopentyl-1-(oxetan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and stereoselective transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies align with modern pharmaceutical manufacturing standards, ensuring scalability for potential clinical applications.

The chemical stability and solubility profile of 5-cyclopentyl-1-(oxetan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid are critical factors that influence its suitability for pharmaceutical use. Preliminary data indicate that the compound exhibits good stability under physiological conditions while maintaining its structural integrity. Additionally, its solubility characteristics suggest potential for formulation into oral or injectable dosage forms, which are common in therapeutic regimens.

As research in medicinal chemistry continues to evolve, compounds like 5-cyclopentyl-1-(oxetan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid represent valuable assets in the quest for novel therapeutics. The integration of computational tools with experimental validation has accelerated the discovery process for such molecules. Future studies may focus on optimizing synthetic routes and exploring new derivatives to enhance pharmacological efficacy and safety profiles.

The broader significance of this compound lies in its contribution to the growing library of heterocyclic scaffolds used in drug discovery. By leveraging structural motifs such as triazoles and oxetanes, researchers can design molecules with tailored properties suited for addressing unmet medical needs. The versatility of 5-cyclopentyl-1-(oxetan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid underscores its potential as a building block for next-generation pharmaceuticals.